N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[3-[2-(4-methylphenoxy)propanoylamino]phenyl]butanamide
• InChI: InChI=1S/C20H24N2O3/c1-4-6-19(23)21-16-7-5-8-17(13-16)22-20(24)15(3)25-18-11-9-14(2)10-12-18/h5,7-13,15H,4,6H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: YOQNFMBUHKZVGG-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)C(C)OC2=CC=C(C=C2)C

Description

N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide, also known as MPX or MPX-004, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide has been shown to inhibit the reuptake of serotonin and norepinephrine, which are two neurotransmitters that play a key role in the regulation of mood, anxiety, and pain.
Biochemical and Physiological Effects
N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide has been shown to have a number of biochemical and physiological effects. In addition to its analgesic properties, N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide in lab experiments is its high purity and stability. This makes it easier to control for variables and ensure the accuracy of experimental results. However, one limitation of using N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide is its relatively high cost compared to other research compounds.

Future Directions

There are several potential future directions for research involving N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide. One area of interest is in the development of new pain medications that are more effective and have fewer side effects than current treatments. Another area of interest is in the development of new treatments for anxiety and depression that are more targeted and have fewer side effects than current medications. Additionally, further research is needed to fully understand the mechanism of action of N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide involves several steps, including the reaction of 4-methylphenol with 2-chloropropanoyl chloride to form 2-(4-methylphenoxy)propanoic acid. This acid is then reacted with 4-aminophenylbutyric acid to form the final product, N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide has been studied extensively for its potential use in various research applications. One of the most promising areas of research is in the field of pain management. N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide has been shown to have analgesic properties, making it a potential candidate for the development of new pain medications.
In addition to pain management, N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide has also been studied for its potential use in the treatment of anxiety and depression. Studies have shown that N-(3-{[2-(4-methylphenoxy)propanoyl]amino}phenyl)butanamide can modulate the activity of certain neurotransmitters in the brain, which may help to alleviate symptoms of anxiety and depression.